Cas no 899749-00-9 (N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide)

• Product Name: N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide
• CAS No: 899749-00-9
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 5487147
• Update Time: 2025-10-31

N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-ethylphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]oxamide
• N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide

• Inchi： 1S/C18H21N3O4S/c1-2-14-5-3-4-6-16(14)21-18(23)17(22)20-12-11-13-7-9-15(10-8-13)26(19,24)25/h3-10H,2,11-12H2,1H3,(H,20,22)(H,21,23)(H2,19,24,25)
• InChI Key： XDRDVMQNTUEOLU-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(NC1=CC=CC=C1CC)=O

Additional information on N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide

Comprehensive Overview of N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide (CAS No. 899749-00-9)

N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide, identified by its CAS No. 899749-00-9, is a specialized organic compound with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. The presence of both sulfamoyl and ethylphenyl groups in its structure makes it a subject of interest for researchers exploring novel drug candidates and enzyme inhibitors.

In recent years, the demand for sulfonamide-based compounds like N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions, a hot topic in drug discovery. The compound's ethanediamide backbone further enhances its stability, making it a promising candidate for further development.

The synthesis and characterization of CAS No. 899749-00-9 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and efficacy of the compound, which is critical for its application in preclinical studies. The sulfamoylphenyl moiety in its structure is particularly noteworthy, as it is often associated with bioactive properties, including anti-inflammatory and antimicrobial effects.

From an SEO perspective, terms like "sulfonamide derivatives in drug discovery" and "ethanediamide applications in biochemistry" are frequently searched by professionals and students alike. This reflects the growing interest in N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide as a research tool. Additionally, questions such as "How does CAS No. 899749-00-9 interact with enzymes?" or "What are the synthetic routes for sulfamoylphenyl compounds?" highlight the compound's relevance in academic and industrial settings.

Another area of interest is the compound's potential in personalized medicine, a trending topic in healthcare. Its modular structure allows for modifications that could tailor its activity to specific biological targets. This aligns with the broader shift toward precision medicine, where compounds like N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide play a pivotal role in developing targeted therapies.

Environmental and safety considerations are also paramount when working with CAS No. 899749-00-9. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure safe usage in laboratories. Researchers often search for "safety data sheets for sulfonamide compounds" or "best practices for handling ethanediamide derivatives", underscoring the need for accessible and accurate information.

In conclusion, N'-(2-ethylphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide (CAS No. 899749-00-9) represents a fascinating intersection of chemistry and biology. Its unique properties and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative drug development and biochemical engineering.